(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride
Overview
Description
(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride, also known as AMBDD, is a synthetic organic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 197.7 g/mol and a melting point of 155-157°C. AMBDD is soluble in water and ethanol, and it is a common reagent used for organic synthesis. Its chemical structure consists of an amine group connected to an alkyl group with a methyl group at the end.
Scientific Research Applications
(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride has a variety of scientific research applications, including use in biochemical and physiological studies. It has been used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an intermediate in the synthesis of pharmaceuticals. It has also been used as a ligand in the preparation of transition metal complexes and as a reagent in the synthesis of organometallic compounds.
Mechanism of Action
The mechanism of action of (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride is not yet fully understood. However, it is thought that the amine group of the molecule acts as a nucleophile, allowing it to react with electrophiles such as alkyl halides and carbonyl compounds. This reaction allows for the formation of new covalent bonds, which can be used in a variety of organic synthesis reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride have not been extensively studied. However, it is known that (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride can act as a reversible inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine in the brain. This inhibition can lead to increased levels of acetylcholine, which can have a variety of effects on the body, including increased alertness and improved cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride in laboratory experiments include its low cost, its availability, and its ease of use. It is also a relatively safe compound, with no known toxic effects. However, there are some limitations to its use in lab experiments. For example, it is not very soluble in organic solvents, and its stability is relatively low.
Future Directions
There are a number of potential future directions for research involving (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug design and development. Additionally, further research into its use as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an intermediate in the synthesis of pharmaceuticals could yield important insights. Finally, further research into its potential toxicity and safety profile would also be beneficial.
Synthesis Methods
(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride can be synthesized through a three-step reaction process. In the first step, 4-amino-2-methylbutan-2-ol is reacted with dimethyl sulfate to form a dimethylsulfate ester. In the second step, the dimethylsulfate ester is reacted with sodium hydroxide to form a sodium salt. Finally, in the third step, the sodium salt is reacted with hydrochloric acid to form (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride involves the reaction of 2-methyl-2-butanol with dimethylamine followed by the addition of hydrochloric acid and subsequent purification.", "Starting Materials": [ "2-methyl-2-butanol", "dimethylamine", "hydrochloric acid" ], "Reaction": [ "Add dimethylamine to 2-methyl-2-butanol in a reaction vessel", "Heat the mixture to reflux for several hours", "Add hydrochloric acid to the reaction mixture to form the dihydrochloride salt", "Filter the resulting solid and wash with cold diethyl ether", "Dry the product under vacuum to obtain (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride" ] } | |
CAS RN |
286011-83-4 |
Product Name |
(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride |
Molecular Formula |
C7H20Cl2N2 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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